Cas no 61369-20-8 (2-Cyclopenten-1-one, 4-hydroxy-2-propyl-)

61369-20-8 structure
Product name:2-Cyclopenten-1-one, 4-hydroxy-2-propyl-
2-Cyclopenten-1-one, 4-hydroxy-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one, 4-hydroxy-2-propyl-
- 4-hydroxy-2-propylcyclopent-2-en-1-one
- SCHEMBL10631499
- 61369-20-8
- DTXSID30516008
-
- Inchi: InChI=1S/C8H12O2/c1-2-3-6-4-7(9)5-8(6)10/h4,7,9H,2-3,5H2,1H3
- InChI Key: DAZNWCPIKSFYIU-UHFFFAOYSA-N
- SMILES: CCCC1=CC(CC1=O)O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Cyclopenten-1-one, 4-hydroxy-2-propyl- Related Literature
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Jian Fan,Shengke Wang,Jiahui Chen,Manyi Wu,Jitan Zhang,Meihua Xie Org. Chem. Front., 2019,6, 437-441
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
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Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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